3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one

• IUPAC Name: 10,13-diphenyl-13,14,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,11(15)-pentaene-8,12-dione
• InChI: InChI=1S/C25H17N3O2/c29-23-18-14-8-7-13-17(18)22-20(23)19(15-9-3-1-4-10-15)21-24(26-22)27-28(25(21)30)16-11-5-2-6-12-16/h1-14,19,26-27H
• InChI Key: ZSSHSLBSGKRJCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C3=O)NC5=C2C(=O)N(N5)C6=CC=CC=C6
• Molecular Formula: C25H17N3O2
• DSSTOX Substance ID: DTXSID40387302
• Molecular Weight: 391.4 g/mol
• CAS RN: 6108-15-2

Description

3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one, also known as CEP-1347, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including the ability to modulate neuronal cell death and inflammation. In

Mechanism of Action

The mechanism of action of 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one is not fully understood. However, studies have suggested that the compound may act by inhibiting the activation of the c-Jun N-terminal kinase (JNK) pathway. This pathway is involved in the regulation of various cellular processes, including apoptosis and inflammation.
Biochemical and Physiological Effects
Studies have shown that 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one has a wide range of biochemical and physiological effects. The compound has been found to modulate the expression of various genes involved in apoptosis, inflammation, and cell survival. Additionally, 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one has been found to inhibit the activation of various transcription factors, including nuclear factor kappa B (NF-κB) and activator protein-1 (AP-1).

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one in lab experiments is its ability to modulate neuronal cell death and inflammation. This makes it a useful tool for studying the pathogenesis of various neurological and inflammatory diseases.
However, one limitation of using 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one in lab experiments is its potential toxicity. Studies have shown that the compound can cause liver toxicity and should be used with caution.

Future Directions

There are several future directions for research on 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one. One area of research could focus on the development of more potent and selective JNK inhibitors. Additionally, further studies could investigate the potential therapeutic applications of 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one in various neurological and inflammatory diseases. Finally, more research could be done to investigate the potential toxicity of the compound and to develop safer derivatives.

Synthesis Methods

The synthesis of 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one has been described in several studies. One common method involves the reaction of 2,4-diphenyl-1,3-pyrroledicarboxylic acid with hydrazine hydrate and acetic acid to form the corresponding hydrazide. This hydrazide is then treated with 2-methylbenzaldehyde in the presence of a catalyst to yield the final product.

Scientific Research Applications

3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one has been extensively studied for its potential therapeutic applications. One area of research has focused on the compound's ability to modulate neuronal cell death. Studies have shown that 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one can protect neurons from cell death induced by various stimuli such as oxidative stress, excitotoxicity, and inflammation.
Another area of research has focused on the compound's anti-inflammatory properties. 3-hydroxy-2,4-diphenyl-4,10-dihydroindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(2H)-one has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.